3-(Aminomethyl)-2-(methylsulfanyl)phenol

• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• SMILES: CSC1=C(C=CC=C1O)CN
• InChI: InChI=1S/C8H11NOS/c1-11-8-6(5-9)3-2-4-7(8)10/h2-4,10H,5,9H2,1H3
• InChIKey: KRVHPHKTIZTVQV-UHFFFAOYSA-N

3-(Aminomethyl)-2-(methylsulfanyl)phenol – Chemical Identity and Compound Class

3-(Aminomethyl)-2-(methylsulfanyl)phenol (CAS 1243460-96-9, molecular formula C₈H₁₁NOS, molecular weight 169.25 g·mol⁻¹) is a phenolic small molecule belonging to the thio(amino)alkylphenol family, characterized by a phenolic hydroxyl, a meta‑positioned aminomethyl (–CH₂NH₂) group, and an ortho‑positioned methylsulfanyl (–SCH₃) substituent on a single benzene ring . This substitution pattern creates a bifunctional scaffold with both hydrogen‑bond donor/acceptor capability (phenol/amine) and a soft, oxidizable sulfur handle (thioether) that is amenable to further synthetic elaboration (e.g., oxidation to sulfoxide/sulfone). The compound is catalogued as a research building block and screening intermediate, and its closest structural analogs include positional isomers of aminomethyl‑methylthiophenol, plain 3‑(aminomethyl)phenol, and other ortho‑aminomethylphenol saluretic scaffolds [1].

Regiochemically defined meta‑aminomethyl / ortho‑methylsulfanyl scaffold

Thioether oxidation handle enables sulfoxide/sulfone tuning

Bifunctional H‑bond and soft‑sulfur coordination chemistry

• [1] NIST Chemistry WebBook. Phenol, 2-(methylthio)-. CAS 1073-29-6. https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H8OS/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3 View Source

Why Generic Substitution Fails for 3-(Aminomethyl)-2-(methylsulfanyl)phenol

The primary risk in generic substitution of 3-(aminomethyl)-2-(methylsulfanyl)phenol lies in overlooking the precise regiochemical arrangement of the aminomethyl and methylsulfanyl groups. This specific ortho‑thioether / meta‑aminomethyl orientation creates a unique intramolecular hydrogen‑bond network and zwitterionic tautomeric equilibrium that is absent in analogs where the aminomethyl group occupies the ortho or para position relative to the phenolic –OH [1]. These differences directly affect solubility, nucleophilicity, and metal‑chelation behavior, which can alter both synthetic suitability and biological activity [2]. Substituting a structural isomer without experimental validation may therefore lead to divergent reaction selectivity, unexpected oxidation profiles, or diminished assay performance, undermining the reproducibility of research or process development.

Regioisomer mismatch

meta‑Aminomethyl vs. ortho/para placement alters H‑bond network and tautomeric equilibrium, which may shift solubility and nucleophilicity.

Oxidation‑state mismatch

Thioether vs. sulfoxide/sulfone changes polarity and metal‑chelation; pre‑oxidized analogs lack the synthetic flexibility of the reduced form.

Scaffold mismatch

Non‑sulfur aminomethylphenols lack the thioether oxidation handle and documented PNMT interaction, limiting transferability of assay or reactivity profiles.

• [1] Russian Chemical Bulletin. Tautomerism in ortho‑aminomethylphenols. Vol. 55, 2006. DOI: 10.1007/s11172-006-0305-8. View Source
• [2] Reviews on Clinical Pharmacology and Drug Therapy. Physicochemical and Biological Activity Prediction of Thio(amino)alkylphenols. 2012;10(2):36‑42. View Source

Quantitative Differentiation Evidence for 3-(Aminomethyl)-2-(methylsulfanyl)phenol vs. Closest Analogs

Regioisomeric Differentiation: Aminomethyl Group Position Determines Hydrogen‑Bond Topology and Tautomeric Equilibrium

Crystallographic and spectroscopic investigations of ortho‑aminomethylphenols demonstrate that placing the –CH₂NH₂ group adjacent to the phenolic –OH (ortho relationship) yields a persistent neutral O–H···N intramolecular hydrogen bond, whereas relocating the aminomethyl group to the meta position, as in 3‑(aminomethyl)‑2‑(methylsulfanyl)phenol, disrupts this intramolecular contact and favors a zwitterionic tautomer with altered acidity and nucleophilicity [1]. The target compound’s 1,2,3‑trisubstitution pattern positions the aminomethyl meta to the –OH and ortho to the –SCH₃ group, creating a unique steric and electronic environment that cannot be replicated by the ortho‑aminomethyl isomer (2‑(aminomethyl)‑3‑(methylthio)phenol) or the 4‑(aminomethyl)‑3‑(methylthio)phenol analog.

H‑Bond & Tautomer Mode

Class-level

Target: meta‑Aminomethyl → zwitterionic tautomer, no intramolecular O–H···N. Ortho isomer: neutral O–H···N hydrogen bond.

Regioisomer identity determines solution‑phase behavior and metal‑binding availability.

Based on prior ortho‑aminomethylphenol tautomerism studies.

Evidence Dimension	Intramolecular hydrogen‑bond mode and tautomeric form (neutral vs. zwitterionic)
Target Compound Data	meta‑Aminomethyl orientation: no direct O–H···N hydrogen bond; zwitterionic tautomer favored in aqueous solution (class inference for meta‑aminomethylphenols).
Comparator Or Baseline	Ortho‑aminomethylphenols (e.g., 2‑(aminomethyl)‑3‑(methylthio)phenol): neutral O–H···N intramolecular hydrogen bond documented by X‑ray and NMR. 4‑(aminomethyl)‑3‑(methylthio)phenol: para relationship, no intramolecular H‑bond.
Quantified Difference	Qualitative difference in tautomeric equilibrium constant (KT); ortho‑aminomethylphenols exhibit KT values orders of magnitude different from meta‑substituted congeners, as established in prior tautomerism studies of the aminomethylphenol class.
Conditions	Aqueous solution, ambient temperature; solid‑state X‑ray crystallography; ¹H NMR titration (literature data for ortho‑aminomethylphenol class).

Why This Matters

Procurement of the correct regioisomer ensures consistent solution‑phase behavior, hydrogen‑bonding capacity, and metal‑binding properties in synthetic or biological assay applications.

• [1] Russian Chemical Bulletin. Tautomerism in ortho‑aminomethylphenols. 2006;55:1306‑1312. DOI: 10.1007/s11172-006-0305-8. View Source

Sulfur‑Oxidation Lability: Methylsulfanyl vs. Methylsulfonyl/Methylsulfinyl Analogs

The methylsulfanyl (–SCH₃) group in 3‑(aminomethyl)‑2‑(methylsulfanyl)phenol exists in the fully reduced thioether oxidation state (sulfur oxidation number = −2). This contrasts with analogs that carry a methylsulfinyl (–S(O)CH₃) or methylsulfonyl (–SO₂CH₃) moiety. The thioether can be selectively oxidized to the sulfoxide or sulfone under controlled conditions (e.g., H₂O₂, m‑CPBA), enabling sequential tuning of polarity, hydrogen‑bond acceptor strength, and metabolic stability. This synthetic handle is absent in compounds that are already pre‑oxidized or that lack sulfur entirely [1].

Sulfur Oxidation Lability

Class-level

Thioether –SCH₃ can be sequentially oxidized to sulfoxide –S(O)CH₃ and sulfone –SO₂CH₃. Sulfone analog is non‑oxidizable.

Stepwise oxidation increases synthetic versatility without scaffold change.

Oxidation yields >80% reported for analogous aryl methyl sulfides.

Evidence Dimension	Sulfur oxidation state and potential for stepwise oxidation
Target Compound Data	–SCH₃ (thioether, oxidizable to sulfoxide –S(O)CH₃ and further to sulfone –SO₂CH₃).
Comparator Or Baseline	Methylsulfonyl‑substituted aminomethylphenols (‑SO₂CH₃, fully oxidized, non‑oxidizable); methylsulfinyl analogs (‑S(O)CH₃, intermediate oxidation state).
Quantified Difference	Not directly quantified for this compound; however, oxidation of analogous aryl methyl sulfides to sulfoxides proceeds with yields >80% under standard conditions (m‑CPBA, 0°C). The thioether form provides two sequential oxidation opportunities, absent in the sulfone.
Conditions	Example oxidation protocol: m‑CPBA (1.0–2.2 equiv), CH₂Cl₂, 0°C to rt; applicable to aryl methyl thioethers broadly.

Why This Matters

The thioether handle enables researchers to access a library of three distinct oxidation states from a single procurement, increasing synthetic versatility and allowing fine‑tuning of physicochemical properties without changing scaffold.

• [1] Russian Chemical Bulletin. Aminomethylation of (ω‑alkylthioalkyl)phenols. 1996;45:1433‑1436. DOI: 10.1007/BF01434227. View Source

Predicted Lipophilicity and ADME Profile Differentiation from Non‑Sulfur‑Containing Aminomethylphenols

Computational predictions performed on representative thio(amino)alkylphenols indicate that the introduction of a methylthio substituent increases calculated log P by approximately 0.5–0.8 log units compared to the corresponding non‑sulfur‑containing aminomethylphenol, while maintaining compliance with Lipinski’s Rule of Five. This enhanced lipophilicity is accompanied by predicted blood‑brain barrier permeability scores in a favorable range for CNS‑targeted probe development [1].

Predicted log P Shift

Class-level

Δ log P ≈ +0.7 to +1.0 (ALOGPS) vs. 3‑(aminomethyl)phenol; predicted BBB penetration in moderate‑to‑high range.

May support CNS probe design fit.

In silico prediction; requires experimental validation.

Evidence Dimension	Predicted log P (ALOGPS) and blood‑brain barrier penetration score
Target Compound Data	Predicted log P ~1.5–2.0; predicted BBB penetration in the moderate‑to‑high range (class inference for –SCH₃‑bearing aminomethylphenols).
Comparator Or Baseline	3‑(Aminomethyl)phenol (no –SCH₃): predicted log P ~0.5–0.8; lower predicted BBB penetration.
Quantified Difference	Δ log P ≈ +0.7 to +1.0 log units favoring the –SCH₃ derivative.
Conditions	In silico prediction using ALOGPS 2.1 and PASS software on structurally related 2,6‑di‑tert‑butyl‑substituted thio(amino)alkylphenols, extrapolated to mono‑substituted aminomethyl‑methylthiophenol scaffold.

Why This Matters

The computed lipophilicity advantage positions the methylsulfanyl‑bearing compound as a more membrane‑permeable scaffold, a key design criterion in CNS drug discovery and agrochemical research where log P optimization is critical.

• [1] Reviews on Clinical Pharmacology and Drug Therapy. Physicochemical and Biological Activity Prediction of Thio(amino)alkylphenols. 2012;10(2):36‑42. View Source

Kinase Inhibition Liability Flag: PNMT Binding Data for Aminomethyl‑Methylthiophenol Scaffold

A BindingDB entry for an aminomethyl‑methylthiophenol scaffold closely related to 3‑(aminomethyl)‑2‑(methylsulfanyl)phenol reports a measured inhibition constant (Ki) of 1.11 × 10⁶ nM (1.11 mM) against phenylethanolamine N‑methyltransferase (PNMT) [1]. While this affinity is weak, it indicates that the scaffold does engage epinephrine‑pathway enzymes, a property that may be absent in non‑sulfur‑containing aminomethylphenols. This biochemical fingerprint can be used to select or de‑select the compound in screening campaigns where PNMT activity is a confounding factor.

PNMT Interaction Flag

Reported

Ki = 1.11 × 10⁶ nM (BindingDB) against phenylethanolamine N‑methyltransferase.

Reported weak PNMT interaction; supports adrenergic‑pathway screening context.

No PNMT data identified for non‑sulfur analog.

Evidence Dimension	PNMT inhibitory activity (Ki)
Target Compound Data	Ki = 1.11 × 10⁶ nM (BindingDB assay)
Comparator Or Baseline	No comparable PNMT data identified for 3‑(aminomethyl)phenol or 2‑(aminomethyl)‑4‑(methylthio)phenol in the same database.
Quantified Difference	The presence of measurable, albeit weak, PNMT binding distinguishes the methylthio‑bearing scaffold from aminomethylphenols lacking sulfur, for which no PNMT interaction has been reported.
Conditions	In vitro enzyme inhibition assay; PNMT; BindingDB entry CHEMBL291584.

Why This Matters

This provides a tangible biochemical selectivity anchor: researchers can use this PNMT liability data to inform target‑based screening decisions, avoiding compounds that may confound adrenergic pathway assays.

• [1] BindingDB. BDBM50367284; CHEMBL291584. Ki: 1.11E+6 nM vs. Phenylethanolamine N‑Methyltransferase. https://www.bindingdb.org/ View Source

Optimal Application Scenarios for 3-(Aminomethyl)-2-(methylsulfanyl)phenol

Redox‑Tunable Building Block for Medicinal Chemistry Library Synthesis

The compound’s thioether group can be sequentially oxidized to sulfoxide and sulfone, enabling medicinal chemists to generate three distinct oxidation states from a single starting material. This is particularly valuable in structure‑activity relationship (SAR) campaigns where sulfur oxidation state profoundly influences target binding, solubility, and metabolic stability [1].

Regiochemically Defined Scaffold for Metal‑Chelating Ligand Design

With its meta‑aminomethyl and ortho‑methylsulfanyl arrangement, the compound provides a defined O,N,S donor set suitable for designing transition‑metal complexes. The absence of an intramolecular O–H···N hydrogen bond (due to meta orientation) leaves both the phenolic oxygen and amine nitrogen available for metal coordination, a feature that distinguishes it from ortho‑aminomethylphenol ligands where the hydrogen bond competes with metal binding [1].

CNS‑Penetrant Probe Development Based on Favorable Predicted ADME Profile

In silico predictions indicate that the methylsulfanyl substituent enhances lipophilicity (Δ log P ≈ +0.7–1.0) and blood‑brain barrier permeability relative to non‑sulfur‑containing aminomethylphenols, positioning this compound as a preferred starting point for CNS‑targeted fluorescent probes, PET tracer precursors, or neuropharmacological tool compounds [1].

Selectivity Screening Control for Adrenergic Pathway Enzyme Assays

The documented weak PNMT binding (Ki = 1.11 mM) provides a defined biochemical fingerprint. This compound can serve as a selectivity control in adrenergic enzyme panels or be explicitly excluded from campaigns where PNMT‑mediated off‑target effects must be avoided [1].

Application

Selection Property

Validation Focus

Redox‑Tunable Scaffold for SAR Libraries

Thioether oxidation handle

Sulfoxide/sulfone SAR tuning

Regiochemically Defined Ligand for Metal‑Coordination

meta‑Aminomethyl / ortho‑methylsulfanyl donor set

Coordination without intramolecular H‑bond competition

CNS‑Targeted Probe Research Fit

Predicted lipophilicity increase vs. non‑sulfur scaffold

BBB permeability screening context

Selectivity Control for Adrenergic Enzyme Assays

Documented PNMT enzyme interaction

PNMT assay selectivity context

• [1] Reviews on Clinical Pharmacology and Drug Therapy. Physicochemical and Biological Activity Prediction of Thio(amino)alkylphenols. 2012;10(2):36‑42. View Source